Cas no 76045-93-7 (2-bromoethyl 2,2,2-trifluoroacetate)

• Product Name: 2-bromoethyl 2,2,2-trifluoroacetate
• CAS No: 76045-93-7
• MF: C₄H₄BrF₃O₂
• MW: 220.972571372986
• CID: 4176196
• PubChem ID: 23262591
• Update Time: 2025-08-05

2-bromoethyl 2,2,2-trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, trifluoro-, 2-bromoethyl ester
• 2,2,2-Trifluoroacetic acid- 2-bromoethyl ester
• 2-bromoethyl 2,2,2-trifluoroacetate
• EN300-1478558
• 2,2,2-TRIFLUOROACETICACID-2-BROMOETHYLESTER
• 2-bromoethyltri-fluoroacetate
• 2,2,2-TRIFLUOROACETIC ACID-2-BROMOETHYL ESTER
• TVOQYZOMAGLRIT-UHFFFAOYSA-N
• 76045-93-7

• MDL： MFCD28396350
• Inchi： 1S/C4H4BrF3O2/c5-1-2-10-3(9)4(6,7)8/h1-2H2
• InChI Key： TVOQYZOMAGLRIT-UHFFFAOYSA-N
• SMILES： C(OCCBr)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 219.93468Da
• Monoisotopic Mass: 219.93468Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives

Additional information on 2-bromoethyl 2,2,2-trifluoroacetate

Introduction to 2-Bromoethyl 2,2,2-Trifluoroacetate (CAS No. 76045-93-7)

2-Bromoethyl 2,2,2-Trifluoroacetate, also known by its CAS registry number CAS No. 76045-93-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoroacetic acid moiety with a bromoethyl group. The trifluoroacetic acid group imparts strong electron-withdrawing properties, while the bromoethyl group introduces reactivity and functional versatility. These characteristics make 2-Bromoethyl 2,2,2-Trifluoroacetate an invaluable reagent in organic synthesis and a promising candidate for advanced materials development.

Recent studies have highlighted the potential of 2-Bromoethyl 2,2,2-Trifluoroacetate in the synthesis of functional polymers and biocompatible materials. Researchers have demonstrated that this compound can serve as an effective building block for constructing stimuli-responsive polymers, which exhibit dynamic properties under external stimuli such as temperature or pH changes. These polymers have potential applications in drug delivery systems and smart materials.

In addition to its role in polymer synthesis, 2-Bromoethyl 2,2,2-Trifluoroacetate has been explored for its utility in organocatalysis and asymmetric synthesis. The trifluoroacetic acid group acts as a strong Lewis acid catalyst, facilitating various transformations such as cycloadditions and enantioselective reactions. Recent advancements in this area have shown improved catalytic efficiency and selectivity when using this compound as a catalyst precursor.

The synthesis of CF3COOCH(CH3)Br (another name for the compound) has also been optimized through green chemistry approaches. Scientists have developed environmentally friendly methods to produce this compound using renewable resources and energy-efficient processes. These developments align with the growing demand for sustainable chemical manufacturing practices.

Beyond its chemical applications, CAS No. 76045-93-7 has shown promise in materials science for the development of advanced coatings and adhesives. Its unique combination of fluorinated and brominated groups provides excellent adhesion properties and resistance to harsh environmental conditions. This makes it a valuable component in high-performance materials used in aerospace and automotive industries.

In conclusion, CF3COOCH(CH3)Br, or CAS No. 76045-93-7, stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its role in organic synthesis, catalysis, polymer development, and advanced materials continues to expand with ongoing research. As scientists uncover new potential uses for this compound, it is poised to become an even more critical tool in addressing challenges in modern technology and industry.